4-Butoxy-3-methoxybenzoic acid
Overview
Description
4-Butoxy-3-methoxybenzoic acid, also known as BMBA, is an organic compound that is widely used in scientific research. It is a white crystalline solid that is soluble in water, alcohol, and other organic solvents. BMBA is a versatile compound with numerous applications in the fields of biochemistry, physiology, and pharmacology.
Scientific Research Applications
Antibacterial Activity
4-Butoxy-3-methoxybenzoic acid, as part of the hydrazide-hydrazones of 3-methoxybenzoic acid, has shown promising antibacterial activity against Bacillus spp. A study by Popiołek and Biernasiuk (2016) synthesized and screened a series of hydrazide-hydrazones, discovering that some compounds, including derivatives of 3-methoxybenzoic acid, exhibited high bacteriostatic or bactericidal activity against Gram-positive bacteria, surpassing commonly used antibiotics like cefuroxime or ampicillin (Popiołek & Biernasiuk, 2016).
Flavor Molecule Encapsulation
The compound has been utilized in the encapsulation of flavor molecules. Hong, Oh, and Choy (2008) succeeded in intercalating vanillic acid, a flavoring agent, into layered double hydroxide to create nanohybrids for controlled release of flavor. This application signifies its potential in food science and technology (Hong, Oh, & Choy, 2008).
Environmental Monitoring
A study by Maga et al. (2021) explored the detection of chloromethoxybenzoic acid derivatives in environmental objects, emphasizing their significance in environmental monitoring and pesticide residue analysis. These derivatives, including this compound, are crucial for understanding the environmental impact of various substances (Maga et al., 2021).
Role in Biochemical Processes
In the domain of biochemistry, this compound-related compounds have been studied for their involvement in various biochemical processes. Bernhardt et al. (1988) described the properties of 4-methoxybenzoate monooxygenase from Pseudomonas putida, which is relevant to the biological degradation of lignin. This research contributes to our understanding of microbial degradation and environmental bioremediation (Bernhardt et al., 1988).
Mechanism of Action
Target of Action
It is structurally similar to p-anisic acid, which is known to interact with group iie secretory phospholipase a2 (spla2-iie) and phospholipase a2 . These enzymes play a crucial role in the metabolism of phospholipids, particularly in the hydrolysis of the sn-2 position of phospholipids, releasing free fatty acids and lysophospholipids .
Mode of Action
Based on its structural similarity to p-anisic acid, it may interact with its targets (spla2-iie and phospholipase a2) in a similar manner . These interactions could lead to changes in the metabolism of phospholipids, affecting cellular signaling and function .
Biochemical Pathways
Given its potential interaction with spla2-iie and phospholipase a2, it may influence the arachidonic acid pathway . This pathway is involved in the production of eicosanoids, a group of bioactive lipids that play key roles in various physiological processes, including inflammation, immunity, and platelet aggregation .
Result of Action
Given its potential interaction with spla2-iie and phospholipase a2, it may influence cellular signaling and function through the modulation of phospholipid metabolism .
properties
IUPAC Name |
4-butoxy-3-methoxybenzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16O4/c1-3-4-7-16-10-6-5-9(12(13)14)8-11(10)15-2/h5-6,8H,3-4,7H2,1-2H3,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WCFJMRPLUAGPTG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC1=C(C=C(C=C1)C(=O)O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10367095 | |
Record name | 4-butoxy-3-methoxybenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10367095 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
224.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
3535-34-0 | |
Record name | 4-Butoxy-3-methoxybenzoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=3535-34-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-butoxy-3-methoxybenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10367095 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-BUTOXY-3-METHOXYBENZOIC ACID | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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